Characterization of CYP76AH4 clarifies phenolic diterpenoid biosynthesis in the Lamiaceae†

Organic & Biomolecular Chemistry Pub Date: 2013-10-04 DOI: 10.1039/C3OB41885E

Abstract

Miltiradiene (1) is the precursor of phenolic diterpenoids such as ferruginol (2), requiring aromatization and hydroxylation. While this has been attributed to a single cytochrome P450 (CYP76AH1), characterization of the rosemary ortholog CYP76AH4 led to the discovery that these CYPs simply hydroxylate the facilely oxidized aromatic intermediate abietatriene (3).

Graphical abstract: Characterization of CYP76AH4 clarifies phenolic diterpenoid biosynthesis in the Lamiaceae
Characterization of CYP76AH4 clarifies phenolic diterpenoid biosynthesis in the Lamiaceae†
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